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Summary of Insulin Therapy Evidence

The following table consolidates findings from a 2024 systematic review that analyzed several studies on

insulin therapy for AIP poisoning [1].

Study Detail Reported Findings on Insulin Therapy

Overall Survivability Consistent reduction in mortality rates across all reviewed studies [1].

Reported Hemodynamic Divergent results on blood pressure improvement between studies [1].
Effects

Effects on Blood Gases Inconsistent findings reported across different studies [1].

Need for Mechanical Divergent results between studies [1].

Ventilation

Common Adverse Hypoglycemia, hyperglycemia, and hypokalemia [1].

Effects

Evidence Quality Based on 1 RCT and 3 quasi-experimental studies; conclusion is that

more high-quality RCTs are needed [1].
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Detailed Experimental Protocol: Insulin Therapy

For the studies summarized in the table above, the systematic review provides the following methodological
details [1]:

¢ Intervention Group Protocol: Patients received supportive care plus an intravenous insulin regimen.
This consisted of an initial bolus of 1 IU/kg, followed by a continuous infusion of 0.2 to 0.5
IU/kg/hour.

e Supportive Care: This typically included gastric lavage, fluid resuscitation, vasopressors for shock,
and close monitoring in an intensive care setting.

¢ Control Group: Patients received the same standard supportive care but without the addition of
insulin therapy.

e Outcome Measures: The primary outcome was mortality. Secondary outcomes included effects on
hemodynamic parameters (blood pressure), blood gas analysis, the need for mechanical ventilation,
and the incidence of adverse effects like hypoglycemia.

Other Noted Supportive Strategies

While robust comparative data is scarce, the literature mentions other supportive strategies, though the

evidence is often from older or smaller studies:

¢ Novel Decontamination: Some research proposes using vegetable oils (e.g., coconut oil) or liquid
paraffin for gastric decontamination instead of traditional methods. The proposed mechanism is that
oils can inhibit the liberation of phosphine gas in the stomach. One small case series reported
survival in patients where coconut oil was used [2] [3].

e Vascular Integrity Management: Refractory hypotension is a primary challenge. One hypothesis
suggests the main issue is fluid loss from compromised vascular walls. Based on this, the use of high
molecular weight colloids like hydroxyethyl starch for fluid resuscitation has been proposed, with
at least one successful case report [2].

e Magnesium Sulfate: Intravenous magnesium sulfate has been used for its potential antioxidant and
membrane-stabilizing effects, particularly for the heart. However, study results on its efficacy are
conflicting [3].

Pathways of Toxicity and Intervention
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The diagram below illustrates the current understanding of AlPhos poisoning mechanisms and the points

where various therapies are theorized to act.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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